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Compound of Interest

Methyl 2-(3-
Compound Name:

mercaptophenyl)acetate
CAS No.: 133806-71-0

Cat. No.: B3321359

Get Quote

Executive Summary & Hazard Profile[2][3]

Methyl 2-(3-mercaptophenyl)acetate (CAS: 133806-71-0) presents a dual-hazard profile
driven by its functional groups: the thiophenol moiety (high toxicity, extreme stench, oxidation
potential) and the methyl ester (skin permeation enhancer, organic solvent properties).[1]

Handling this compound requires more than standard "lab safety."[1][2][3][4] It requires a
containment strategy designed to prevent olfactory fatigue (desensitization to the smell) and
dermal absorption.

Core Hazard Matrix
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GHS Classification .
Hazard Class Operational Impact
(Inferred*)

High Risk: The ester group
o facilitates rapid absorption of
Acute Toxicity Category 3 (Oral/Dermal) o ]
the toxic thiophenol moiety

through the skin.[1]

Logistical Risk: Odor threshold

is in the ppb range.[1] Leaks
) STENCH (Not GHS, but o o
Organoleptic . will trigger building
critical) ] o
evacuations and panic if not

contained.[1]

Causes severe dermatitis and

Skin/Eye Irritant Category 2A ocular damage upon contact.

[1]

Incompatible with strong
Reactivity Reducer oxidizers (except under

controlled neutralization).[1]

*Based on Structure-Activity Relationship (SAR) with Thiophenol and Methyl mercaptoacetate.

Personal Protective Equipment (PPE) Specifications

Standard nitrile gloves are insufficient for prolonged contact with this compound.[1] The ester
functionality can swell nitrile, reducing breakthrough time, while the thiophenol group poses a
systemic toxicity risk.[1]

The "Barrier-in-Depth" PPE System[1]
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Technical Rationale

Hands (Critical)

Silver Shield® / 4H®

(Laminate)

Nitrile (5-8 mil) worn

over the laminate.[1]

Laminate provides
>4hr breakthrough
time against
esters/thiols.[1] Nitrile
provides dexterity and
protects the laminate

from tearing.

Respiratory

Fume Hood (Certified)

Respirator (P100 +
ov)

Engineering controls
are primary.[1] Use a
full-face respirator
with Organic Vapor
(OV) cartridges only
for spill cleanup
outside the hood.[1]

Chemical Splash

Safety glasses allow

vapors to bypass and

Eyes Face Shield (8-inch) irritate the mucosa.
Goggles )
Goggles provide a
vapor seal.[1]
Essential during
) transfer of volumes
Lab Coat Chemical Apron
Body >50mL to prevent
(Poly/Cotton) (Rubber/Neoprene)

soak-through to street
clothes.[1]

Diagram 1: Glove Selection Logic

This decision tree illustrates the causality behind the "Double Glove" requirement for this

specific chemical class.
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Caption: Logical flow demonstrating why standard nitrile gloves fail against ester-thiol
combinations and why a laminate-nitrile hybrid system is mandatory.

Operational Protocol: The "Zero-Odor" Workflow

To maintain trust with your facility managers and colleagues, you must operate as if the smell is
visible.[1]

Phase 1: Preparation (The Trap)
Before opening the bottle, establish a neutralization trap.[1]

e Bleach Trap: Connect your vacuum manifold or reaction vent to a bubbler containing 10-20%
Bleach (Sodium Hypochlorite).[1]

o The "Kill Bath": Place a large beaker of 10% Bleach in the hood.[1] This is for immediate
submersion of contaminated syringe tips, septa, and wipes.[1]

Phase 2: Active Handling[1]

e Double Glove: Don Silver Shield gloves first, then standard nitrile gloves.[1]

o Syringe Transfer Only: Never pour this chemical. Use a gas-tight syringe or cannula transfer
technique.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3321359/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-methyl-2-3-mercaptophenyl-acetate-1
https://en.wikipedia.org/wiki/Methyl_acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://en.wikipedia.org/wiki/Methyl_acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3321359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Why? Pouring increases surface area, maximizing vapor release (stench) and spill risk.[1]

o Seal Immediately: Wrap the bottle cap in Parafilm or electrical tape immediately after use.[1]

Phase 3: Decontamination & Disposal

The goal is to oxidize the thiol (-SH) into a sulfonate (-SO3), which is non-volatile and odorless.

[115]

Protocol:

Submerge: Place all contaminated glassware, needles, and gloves into the Bleach Bath.[1]

Soak: Allow to soak for 24 hours.

Verify: Check pH. The oxidation consumes bleach; if the bath is no longer smelling of
chlorine, add more bleach.[1]

Disposal: Once neutralized (odorless), the solution can often be disposed of as standard
agueous chemical waste (check local regulations).[1]

Diagram 2: Decontamination Workflow

Visualizing the critical oxidation step to ensure safety and odor control.
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Caption: Step-by-step decision loop for neutralizing thiol residues using sodium hypochlorite
oxidation.

Emergency Response

» Spill (Inside Hood): Cover with bleach-soaked paper towels immediately.[1] Let sit for 30
minutes before wiping up.

o Spill (Outside Hood): Evacuate the lab immediately. Do not attempt to clean up without a full-
face respirator (OV cartridges).[1] The stench will likely trigger a building-wide alarm; notify
security that it is a chemical odor, not a gas leak.[1]
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« Skin Contact: Undress immediately (cut clothes off if necessary).[1][6] Wash with soap and
water for 15 minutes.[1] Do not use ethanol or DMSO, as these may enhance absorption of
the ester.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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